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Introduction

Metalaxyl-M, the R-enantiomer of the fungicide metalaxyl, is widely used in agriculture to
control fungal pathogens in a variety of crops.[1][2][3] Due to its systemic nature, residues of
Metalaxyl-M can be present in harvested produce, necessitating robust and sensitive analytical
methods to ensure consumer safety and compliance with regulatory limits.[1][2] This
application note provides detailed protocols for the quantitative analysis of Metalaxyl-M in
produce using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-
Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), both employing the
widely adopted QUEChERS sample preparation method.

Experimental Protocols
Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method

The QUEChERS method is a streamlined approach for the extraction and cleanup of pesticide
residues from food matrices.[1][4] This protocol is based on the EN 15662 standard.[4]
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Materials:

Homogenized produce sample

o Acetonitrile (ACN), HPLC grade

e QUEChERS Extraction Salt Packet (4 g MgSOa, 1 g NaCl, 1 g Sodium Citrate, 0.5 g
Disodium Citrate Sesquihydrate)

» Dispersive Solid Phase Extraction (d-SPE) tubes containing Primary Secondary Amine
(PSA) and MgSOa. For pigmented produce, GCB (Graphitized Carbon Black) may be
included.[1][5]

e 50 mL and 15 mL centrifuge tubes

o \ortex mixer

e Centrifuge

Procedure:

o Extraction:

[¢]

Weigh 10 g of the homogenized produce sample into a 50 mL centrifuge tube.[1]

Add 10 mL of acetonitrile.

o

o

Add the contents of the QUEChERS extraction salt packet.

[¢]

Cap the tube tightly and vortex vigorously for 1 minute.

[¢]

Centrifuge at 24000 rpm for 5 minutes.[1]

e Cleanup (d-SPE):

o Transfer a 1 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube.

o Vortex for 30 seconds.
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o Centrifuge at 24000 rpm for 5 minutes.[1]

o The resulting supernatant is ready for LC-MS/MS or HPLC-UV analysis.

Analytical Methodology: LC-MS/MS

LC-MS/MS offers high sensitivity and selectivity for the detection of Metalaxyl-M.[1]

Instrumentation:

o High-Performance Liquid Chromatograph coupled with a Tandem Mass Spectrometer.

Chromatographic Conditions:

Parameter Value
C18 reverse-phase column (e.g., 4.6 x 150 mm,
Column
5 um)[6][7]
] Gradient of Acetonitrile and Water with 0.1%
Mobile Phase ) )
Formic Acid
Flow Rate 0.5 mL/min
Injection Volume 5puL
Column Temperature 40 °C
Mass Spectrometry Conditions:
Parameter Value

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)
Precursor lon (m/z) 279.1
Product lons (m/z) 206.1, 220.1

Collision Energy

Optimized for the specific instrument
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Analytical Methodology: HPLC-UV

HPLC-UV is a cost-effective alternative for the quantification of Metalaxyl-M, particularly at
higher concentration levels.[7][8]

Instrumentation:
» High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

Parameter Value

C18 reverse-phase column (e.g., 4.6 x 150 mm,
5 pm)[6][7]

Column

Isocratic mixture of Acetonitrile and Water (e.qg.,

Mobile Phase 60:40 VA)[6][7]

Flow Rate 1.0 mL/min[6]

Injection Volume 20 pL

Column Temperature 30 °C[7]

Detection Wavelength 270 nm[7] or 266 nm[6]

Data Presentation

The following tables summarize the quantitative data for the analysis of Metalaxyl-M in various
produce, compiled from multiple studies.

Table 1: Method Validation Data for Metalaxyl-M Analysis
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Analytical T Linearity Recovery LOD LOQ Referenc
atrix
Method (R?) (%) (mglkg) (mglkg) e
_ 97.66 -
LC-MS/MS  Scallion >0.99 0.001 [9]
106.27
General
LC-MS/MS >0.99 85 - 115 0.005 0.01 [1]
Produce
HPLC-UV Tomato >0.9999 92.8-98.6 0.01 0.04 [10]
Fungicide 99.21 -
HPLC-UV >0.990 - [7]
Formula 101.16
Table 2: Residue Levels of Metalaxyl-M in Various Produce from Field Trials
Application )
Pre-Harvest Residue Level
Produce Rate (kg Reference
. Interval (days) (mglkg)
a.i./ha)
Tomato 0.15 3 0.02-0.18 [2]
Spinach - - <0.02 - 0.05 [2]
Grapes 0.11 7 <0.02 - 0.52 [2]
Sweet Peppers - - <0.02 - 0.36 [2]
Oranges (Post- )
0.1 kg a.i./hl - 1.2-1.6 [2]
harvest)
Tomato 0.2625 0 2.39 [10]
Scallion - 7 <0.001 - 0.088 [9]
Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of Metalaxyl-

M in produce.
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Caption: Workflow for Metalaxyl-M analysis in produce.

Mechanism of Action of Metalaxyl-M

Metalaxyl-M's fungicidal activity is primarily due to the inhibition of ribosomal RNA synthesis in
fungi.
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Caption: Inhibition of rRNA synthesis by Metalaxyl-M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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